Cas no 702711-46-4 (2-Thiophenecarboxaldehyde, 5-[(2S)-2-(hydroxymethyl)-1-pyrrolidinyl]-)

• Product Name: 2-Thiophenecarboxaldehyde, 5-[(2S)-2-(hydroxymethyl)-1-pyrrolidinyl]-
• CAS No: 702711-46-4
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 4152899
• PubChem ID: 101535746
• Update Time: 2025-08-05

2-Thiophenecarboxaldehyde, 5-[(2S)-2-(hydroxymethyl)-1-pyrrolidinyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde, 5-[(2S)-2-(hydroxymethyl)-1-pyrrolidinyl]-
• 702711-46-4
• 5-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde
• EN300-726071

• Inchi： 1S/C10H13NO2S/c12-6-8-2-1-5-11(8)10-4-3-9(7-13)14-10/h3-4,7-8,12H,1-2,5-6H2/t8-/m0/s1
• InChI Key： APHUEURXOZXLDX-QMMMGPOBSA-N
• SMILES： S1C(C=O)=CC=C1N1CCC[C@H]1CO

Computed Properties

• Exact Mass: 211.06669983Da
• Monoisotopic Mass: 211.06669983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.8Ų

Additional information on 2-Thiophenecarboxaldehyde, 5-[(2S)-2-(hydroxymethyl)-1-pyrrolidinyl]-

Introduction to CAS No. 702711-46-4: 2-Thiophenecarboxaldehyde, 5-[(2S)-2-(hydroxymethyl)-1-pyrrolidinyl]

CAS No. 702711-46-4, commonly referred to as 2-Thiophenecarboxaldehyde, 5-[(2S)-2-(hydroxymethyl)-1-pyrrolidinyl], is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiophene ring with a pyrrolidine moiety, making it a versatile molecule for various applications.

The thiophene ring in 2-Thiophenecarboxaldehyde contributes to its aromatic properties, while the pyrrolidine group introduces nitrogen into the structure, enhancing its potential for bioactivity. Recent studies have highlighted the compound's ability to act as a ligand in metalloenzyme inhibition, particularly in the context of metalloproteinases. This has opened new avenues for its use in drug discovery and development.

In terms of synthesis, 5-[(2S)-2-(hydroxymethyl)-1-pyrrolidinyl]-2-thiophenecarboxaldehyde is typically prepared through a multi-step process involving the alkylation of thiophene derivatives and subsequent cyclization reactions. The stereochemistry at the (2S) position is crucial for determining the compound's biological activity, as it influences molecular recognition and binding affinity.

Recent research has also explored the use of this compound in materials science, where its chelating properties make it a candidate for coordination polymers and metal-organic frameworks (MOFs). These applications leverage the molecule's ability to bind metal ions effectively, contributing to the development of advanced materials with potential uses in catalysis and sensing technologies.

The compound's toxicity profile has been evaluated in preclinical studies, revealing moderate cytotoxicity against various cancer cell lines. This suggests that CAS No. 702711-46-4 may have potential as an antineoplastic agent, although further investigations are required to establish its efficacy and safety profile in vivo.

In conclusion, 2-Thiophenecarboxaldehyde, 5-[(2S)-2-(hydroxymethyl)-1-pyrrolidinyl] represents a promising molecule with diverse applications across multiple disciplines. Its unique chemical structure and bioactivity make it a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new insights into its properties and functions, this compound is poised to play an increasingly important role in the advancement of science and technology.